5-Benzyl-2-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione

• IUPAC Name: 5-benzyl-2-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione
• InChI: InChI=1S/C17H18N4O3S/c1-24-10-14-18-17(25-19-14)20-8-12-13(9-20)16(23)21(15(12)22)7-11-5-3-2-4-6-11/h2-6,12-13H,7-10H2,1H3
• InChI Key: CUOVMRRVTBICOS-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NSC(=N1)N2CC3C(C2)C(=O)N(C3=O)CC4=CC=CC=C4
• Molecular Formula: C17H18N4O3S
• Molecular Weight: 358.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyrrole ring and a thiadiazole ring. Pyrrole is a five-membered aromatic ring with one nitrogen atom. Thiadiazole is a type of heterocycle that contains a five-membered ring with two nitrogen atoms and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple rings and functional groups. The pyrrole and thiadiazole rings likely contribute to the compound’s aromaticity.

Chemical Reactions Analysis

Pyrrole compounds are known to undergo a variety of chemical reactions, including electrophilic substitution and metal-catalyzed cross-coupling reactions.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many pyrrole-containing compounds are biologically active and can interact with various enzymes and receptors in the body.

Future Directions

Pyrrole-containing compounds have been widely studied for their potential applications in medicine and materials science. Future research could explore the specific properties and applications of this compound.